Cas no 31380-57-1 (5-Acetyl-1H-indole-2-carboxylic acid)

5-Acetyl-1H-indole-2-carboxylic acid structure
31380-57-1 structure
Product Name:5-Acetyl-1H-indole-2-carboxylic acid
CAS No:31380-57-1
MF:C11H9NO3
MW:203.194062948227
MDL:MFCD09026951
CID:298706
PubChem ID:13705809
Update Time:2025-04-19

5-Acetyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-carboxylicacid, 5-acetyl-
    • 5-acetyl-1H-indole-2-carboxylic acid
    • 5-ACETYL-2-INDOLE CARBOXYLIC ACID
    • 5-acetyl-indole-2-carboxylic acid
    • 5-acetylindone-2-carboxylic acid
    • BB 0261006
    • CCPPDGXVPFOREY-UHFFFAOYSA-N
    • AB01319788-02
    • MFCD09026951
    • AKOS005638965
    • FT-0710203
    • 5-Acetyl-2-indolecarboxylic acid
    • DTXSID40547227
    • NCGC00324325-01
    • 3-AMINO-3-(3,4-DIBENZYLOXY-PHENYL)-PROPIONICACID
    • 31380-57-1
    • SCHEMBL1734329
    • 5-Acetyl-1H-indole-2-carboxylic acid
    • MDL: MFCD09026951
    • Inchi: 1S/C11H9NO3/c1-6(13)7-2-3-9-8(4-7)5-10(12-9)11(14)15/h2-5,12H,1H3,(H,14,15)
    • InChI Key: CCPPDGXVPFOREY-UHFFFAOYSA-N
    • SMILES: OC(C1=CC2C=C(C(C)=O)C=CC=2N1)=O

Computed Properties

  • Exact Mass: 203.05800
  • Monoisotopic Mass: 203.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • PSA: 70.16000
  • LogP: 2.06870

5-Acetyl-1H-indole-2-carboxylic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

5-Acetyl-1H-indole-2-carboxylic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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